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Compound of Interest

Compound Name: 1,4-Butanesultam

Cat. No.: B1267830 Get Quote

Essential Safety and Handling Guide for 1,4-
Butanesultam
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,4-Butanesultam in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

mitigate risks.

Hazard Identification and Personal Protective
Equipment (PPE)
1,4-Butanesultam is a chemical compound that requires careful handling due to its potential

health hazards. It is harmful if swallowed, causes skin and eye irritation, may lead to an allergic

skin reaction, and can cause respiratory irritation.[1] Furthermore, it is suspected of causing

cancer and genetic defects.[1][2] Therefore, the use of appropriate Personal Protective

Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Recommended Equipment

Eye/Face Protection Chemical safety goggles or a face shield.[2]

Skin Protection

Chemical-resistant gloves (e.g., neoprene or

nitrile), a lab coat, and full-coverage clothing.[2]

[3][4]

Respiratory Protection

In case of inadequate ventilation or potential for

aerosol/dust formation, a NIOSH-approved

respirator is necessary.[2][5]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedural steps is crucial for the safe handling of 1,4-
Butanesultam.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[2]

Ensure that an eyewash station and a safety shower are readily accessible.[6]

Before starting any work, obtain and review the Safety Data Sheet (SDS) for 1,4-
Butanesultam.[2][6]

2. Handling:

Avoid direct contact with the skin, eyes, and clothing.[2]

Do not breathe in dust, fumes, gas, mist, vapors, or spray.[1]

Practice good laboratory hygiene: wash hands thoroughly after handling and before eating,

drinking, or smoking.[2]

Keep the container tightly sealed when not in use.[1][7]
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3. Storage:

Store in a cool, dry, and well-ventilated location.[1][7]

Keep it locked up and away from incompatible materials such as strong oxidizing agents,

bases, and acids.[1][2]

Emergency Response and First Aid
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures:

Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[2][7]

Skin Contact

Immediately remove contaminated clothing and

wash the affected skin area with plenty of soap

and water. Consult a physician.[2][7]

Eye Contact

Rinse the eyes thoroughly with large amounts of

water for at least 15 minutes, making sure to lift

the upper and lower eyelids. Seek immediate

medical attention.[2][7]

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Seek immediate medical attention.[2]

[5]

Spill Response Workflow:

The following diagram outlines the procedural flow for managing a 1,4-Butanesultam spill.
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Workflow for 1,4-Butanesultam Spill Response

Spill Detected

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Contain the Spill
(Use inert absorbent material)

Collect Spilled Material
(Use non-sparking tools)

Place in a Labeled, Sealed Container for Hazardous Waste

Decontaminate the Spill Area

Dispose of Waste via Licensed Contractor

Document the Incident

Click to download full resolution via product page

Workflow for managing a 1,4-Butanesultam spill.
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Disposal Plan
Proper disposal of 1,4-Butanesultam and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization: 1,4-Butanesultam waste is considered hazardous.

Disposal Method: All waste containing 1,4-Butanesultam must be disposed of through a

licensed hazardous waste disposal company.[2] A potential method of disposal is to dissolve

the material in a combustible solvent and incinerate it in a chemical incinerator equipped with

an afterburner and scrubber.[2]

Container Disposal: Empty containers should be treated as hazardous waste and disposed

of in the same manner as the chemical itself.[2] Do not reuse empty containers.

Quantitative Data
The following table summarizes key quantitative properties of 1,4-Butanesultam.

Property Value

Molecular Formula C₄H₈O₃S

Molecular Weight 136.17 g/mol

Melting Point 12.5 - 15 °C / 54.5 - 59 °F[5]

Boiling Point 153 °C / 307.4 °F[5]

Flash Point 154 °C / 309.2 °F[5]

Water Solubility 54 g/L (at 20°C), decomposes[5]

Density 1.331 g/cm³ at 25 °C[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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